Cas no 1805663-90-4 (Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate
• CAS No: 1805663-90-4
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5009596
• Update Time: 2025-05-19

Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate

• Inchi： 1S/C13H13F2NO3/c1-3-8-5-6-9(12(17)18-4-2)11(10(8)7-16)19-13(14)15/h5-6,13H,3-4H2,1-2H3
• InChI Key： MSSXUJKHARWBIK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C=CC(=C1C#N)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1805663-90-4)

Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1805663-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines an ethyl ester moiety with a substituted benzene ring, offering versatility in drug design and material science applications.

The compound’s CAS number 1805663-90-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global databases. In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in green chemistry and sustainable synthesis. These attributes address growing consumer and industrial interest in eco-friendly chemical processes.

From a synthetic perspective, the cyano group in Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate facilitates nucleophilic reactions, while the difluoromethoxy moiety contributes to lipophilicity—a key factor in optimizing drug permeability. Such features resonate with current research hotspots, including fluorine-containing pharmaceuticals and bioactive intermediates, frequently searched topics in academic and industrial circles. The compound’s potential applications span crop protection agents and small-molecule inhibitors, reflecting its cross-disciplinary relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 1805663-90-4, ensuring compliance with purity standards. Researchers also explore its structure-activity relationships (SAR) to tailor derivatives for specific biological targets. This aligns with the broader scientific community’s focus on precision medicine and targeted therapies, topics dominating recent literature and patent filings.

In the context of industrial scalability, Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate exemplifies innovations in process optimization and cost-effective synthesis. Its production often involves catalytic fluorination methods, a trending area in catalysis research. These advancements cater to the pharmaceutical sector’s need for high-yield and low-waste manufacturing, addressing environmental concerns raised by regulatory frameworks like REACH and FDA guidelines.

Furthermore, the compound’s stability under varying pH conditions makes it a candidate for formulation development, particularly in oral drug delivery systems. This aspect intersects with rising public interest in extended-release medications and patient compliance, frequently searched terms in healthcare forums. The integration of computational chemistry tools to predict its behavior in biological systems further enhances its appeal for modern drug discovery pipelines.

To conclude, Ethyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1805663-90-4) represents a convergence of synthetic ingenuity and applied science. Its multifaceted applications—from agrochemicals to pharmaceutical intermediates—underscore its importance in contemporary research. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in innovation-driven sectors, answering pressing questions in both academic and commercial domains.